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Compound of Interest

Compound Name: Phenyl phosphate

Cat. No.: B1215402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenyl phosphate and its derivatives are versatile reagents in organic synthesis, primarily

utilized for the introduction of phosphate moieties into organic molecules. Their applications

span from the synthesis of biologically active compounds and natural products to their use as

protecting groups. This document provides detailed application notes, experimental protocols,

and visualizations to guide researchers in leveraging phenyl phosphate-based reagents in

their synthetic endeavors.

Phenyl Phosphate as a Phosphorylating Agent
Phenyl phosphate derivatives, such as phenyl dichlorophosphate and diphenyl

chlorophosphate, are effective phosphorylating agents for a variety of nucleophiles, most

notably alcohols. The phenyl group acts as a good leaving group, facilitating the transfer of the

phosphate group.

Phosphorylation of Alcohols
The phosphorylation of alcohols using phenyl phosphate derivatives is a fundamental

transformation in the synthesis of phosphate esters, which are crucial components of many

biological molecules.

General Reaction:
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Key Reagents:

Phenyl dichlorophosphate (PhOPOCl₂): A reactive phosphorylating agent suitable for the

synthesis of phosphodiesters and monoesters.

Diphenyl chlorophosphate ((PhO)₂POCl): A milder reagent, often used for the synthesis of

phosphate triesters and for the phosphorylation of sensitive substrates.

Data Presentation: Phosphorylation of Various Alcohols

The following table summarizes the yields of phosphorylation reactions for a range of alcohol

substrates using different phenyl phosphate-based reagents.

Entry
Alcohol
Substra
te

Phosph
orylatin
g Agent

Base/Ca
talyst

Solvent Time (h)
Yield
(%)

Referen
ce

1

3-Phenyl-

1-

propanol

PEP-K TBAHS DMF 6 88 [1]

2
Benzyl

alcohol

Diethyl

chloroph

osphate

4-

Methylpy

ridine N-

oxide

CH₂Cl₂ 1 95 [2]

3
Cyclohex

anol

Diphenyl

chloroph

osphate

TiCl₄,

Et₃N
THF - 92 [3]

4

1,5-

Pentaned

iol

Diphenyl

chloroph

osphate

4-

Methylpy

ridine N-

oxide

CH₂Cl₂ 2 89 [2]

5 Cortisone PEP-K TBAHS DMF - 88 [4]

Experimental Protocol: Phosphorylation of 3-Phenyl-1-propanol using PEP-K and TBAHS[1]
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This protocol describes a catalytic direct phosphorylation of an alcohol.

Materials:

3-Phenyl-1-propanol

Phosphoenolpyruvic acid monopotassium salt (PEP-K)

Tetrabutylammonium hydrogen sulfate (TBAHS)

N,N-Dimethylformamide (DMF), anhydrous

Procedure:

To a solution of 3-phenyl-1-propanol (1.0 equiv) in anhydrous DMF, add PEP-K (4.5 equiv)

and TBAHS (30 mol%).

Stir the reaction mixture at 100 °C for 6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with water and extract the product with an appropriate organic solvent

(e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired

phosphate ester.

Experimental Workflow: General Phosphorylation of an Alcohol
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Reaction Setup

Reaction Workup & Purification

Alcohol Substrate

Mix Reagents

Phenyl Phosphate Reagent
(e.g., (PhO)₂POCl)

Anhydrous Solvent
(e.g., THF, CH₂Cl₂)

Base
(e.g., Et₃N, Pyridine)

Stir at specified
temperature and time Quench Reaction Extract with

Organic Solvent Wash with Brine Dry over Na₂SO₄ Concentrate Purify
(Column Chromatography)

Isolated
Phosphate Ester
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Start with Resin

Swell Resin

Fmoc Deprotection

Couple Fmoc-AA-OH

Wash

Fmoc Deprotection

Couple Fmoc-Ser(PO(OBzl)OH)-OH

Wash

Repeat Cycles for
remaining amino acids

Cleave from Resin &
Global Deprotection

Purify by HPLC

Pure Phosphopeptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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